1-Phenyl-3-(mesyloxy)-1-propyne

• Molecular Formula: C10H10O3S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: 3-phenylprop-2-ynyl methanesulfonate
• InChI: InChI=1S/C10H10O3S/c1-14(11,12)13-9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,9H2,1H3
• InChI Key: JIKURRKHUVXAJT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC#CC1=CC=CC=C1

Description

1-Phenyl-3-(mesyloxy)-1-propyne is a useful research compound. Its molecular formula is C10H10O3S and its molecular weight is 210.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Phenyl-3-(mesyloxy)-1-propyne suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Phenyl-3-(mesyloxy)-1-propyne including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Phenyl-prop-2-yn-1-ol 37 (3.0 g, 22.7 mmol) is dissolved in DCM (50 mL). The solution is cooled to 0° C., then methanesulfonyl chloride (4.5 mL, 34.1 mmol) and triethyl amine (4.7 mL, 34.1 mmol) is added. The mixture is allowed to warm to room temperature and stirred overnight at room temperature. The mixture is washed with H2O (2×30 mL). The organic layer is dried (MgSO4), filtered, and concentrated to afford crude methanesulfonic acid 3-phenyl-prop-2-ynyl ester 38 as a clear oil: 1H-NMR (400 MHz, CDCl3) δ=7.47-7.32 (m, 5H), 4.38 (s, 2H), 3.67 (s, 3H).